Cas no 65162-23-4 (Benzofuran, 4,5,6-trimethoxy-2-nitro-)

• Product Name: Benzofuran, 4,5,6-trimethoxy-2-nitro-
• CAS No: 65162-23-4
• MF: C₁₁H₁₁NO₆
• MW: 253.208143472672
• CID: 404831
• PubChem ID: 71376786
• Update Time: 2025-04-19

Benzofuran, 4,5,6-trimethoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 4,5,6-trimethoxy-2-nitro-
• 4,5,6-trimethoxy-2-nitro-1-benzofuran
• 65162-23-4
• 4,5,6-Trimethoxy-2-nitrobenzofuran
• DTXSID50799457

• Inchi： 1S/C11H11NO6/c1-15-8-5-7-6(4-9(18-7)12(13)14)10(16-2)11(8)17-3/h4-5H,1-3H3
• InChI Key： VRZAEWFFJIWYCZ-UHFFFAOYSA-N
• SMILES： O1C(=CC2C(=C(C(=CC1=2)OC)OC)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.05863
• Monoisotopic Mass: 253.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 83.97